Cas no 2947-61-7 (p-Methylbenzyl cyanide)

p-Methylbenzyl cyanide Properties

Names and Identifiers

• 4-Methylbenzyl cyanide
• 4-Methylphenylacetonitrile
• 4-Methylbenzyl cyanide~4-Methylphenylacetonitrile
• p-Tolylacetonitrile
• 4-Methylacetonitrile
• 4-methyl-benzeneacetonitrile
• p-methylbenzyl cyanide
• p-Xylyl Cyanide
• 2-(4-methylphenyl)acetonitrile
• : 4-Methylbenzyl cyanide
• 4-MeC6H4CH2CN
• 4-Methyl-phenyl-acetonitrile
• Benzeneacetonitrile,4-methyl
• p-Methylphenylacetonitrile
• P-Tolyacetonitrile
• (p-Methylphenyl)acetonitrile
• Benzeneacetonitrile, 4-methyl-
• 2-p-tolylacetonitrile
• (4-methylphenyl)acetonitrile
• 4-Methylbenzeneacetonitrile
• 4-Methylbenzylcyanide
• 2-(p-tolyl)acetonitrile
• p-tolyl-acetonitrile
• 2-(4-methylphenyl)ethanenitrile
• RNHKXHKUKJXLAU-UHFFFAOYSA-N
• 4-Methylphenyl acetonitrile
• a-Cyano-p-x
• EN300-39119
• RNHKXHKUKJXLAU-UHFFFAOYSA-
• DTXSID90183674
• Acetonitrile, p-tolyl-
• GS-3076
• F0001-0913
• 4-Methyl benzylcyanide
• UNII-5LWN3C33SM
• J-017537
• InChI=1/C9H9N/c1-8-2-4-9(5-3-8)6-7-10/h2-5H,6H2,1H3
• X0047
• AM20061229
• A5496
• 2947-61-7
• 5LWN3C33SM
• 4-Methylphenyl-acetonitrile
• a-Cyano-p-xylene
• 4-Tolylacetonitrile
• MFCD00001922
• NS00028713
• CS-W020586
• FT-0634575
• p-tolyl acetonitrile
• 4-Methylbenzyl cyanide, 98%
• AKOS000162057
• p-Xylyl cyanide
• EINECS 220-963-2
• SCHEMBL247479
• Z285131444
• AC-16937
• J-515777
• 2-(p-tolyl)-acetonitrile
• 2-P-tolylacetonitrile;alpha-cyano-p-xylene;
• STL164352
• DB-000241
• +Expand

• MDL： MFCD00001922
• InChIKey： RNHKXHKUKJXLAU-UHFFFAOYSA-N
• Inchi： 1S/C9H9N/c1-8-2-4-9(5-3-8)6-7-10/h2-5H,6H2,1H3
• SMILES： N#CC([H])([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]
• BRN： 1099645

Computed Properties

• Exact Mass: 131.073499g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 131.073499g/mol
• Monoisotopic Mass: 131.073499g/mol
• Topological Polar Surface Area: 23.8Ų
• Heavy Atom Count: 10
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.06108
• PSA: 23.79000
• Refractive Index: n20/D 1.519(lit.)
• Boiling Point: 245°C(lit.)
• Melting Point: 18 °C (lit.)
• Flash Point: Fahrenheit: 222.8 ° f < br / > Celsius: 106 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Density: 0.992 g/mL at 25 °C(lit.)

p-Methylbenzyl cyanide Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S37/39-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Inert atmosphere,Room Temperature
• PackingGroup：III
• Risk Phrases： R20/21/22
• Signal Word：Warning
• HazardClass：6.1

p-Methylbenzyl cyanide Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides